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Compound of Interest

(2)-Oleyloxyethyl
Compound Name:
phosphorylcholine

cat. No.: B15578237

Essential Safety and Handling Guide for (2)-
Oleyloxyethyl phosphorylcholine

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling (Z)-Oleyloxyethyl
phosphorylcholine. It includes detailed operational and disposal plans to ensure safe
laboratory practices.

Physicochemical and Safety Data

(Z2)-Oleyloxyethyl phosphorylcholine is an isomer of Oleyloxyethyl phosphorylcholine (OPC)
and functions as an inhibitor of secreted Phospholipase A2 (sPLA2).[1][2] While
comprehensive toxicological properties have not been fully investigated, adherence to strict
safety protocols is crucial.[1]
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Property Value

Molecular Formula C25H52NOsP

Molecular Weight 477.7 g/mol [3]

Appearance Waxy solid or oil, dependent on ambient

conditions[4]

Soluble in DMSO (~16 mg/ml), DMF (~16
Solubility mg/ml), Ethanol (~15 mg/ml), and PBS (pH 7.2)
(~25 mg/mI)[5][6]

Store at -20°C in a dry, cool, and well-ventilated

place.[5][7] Keep containers tightly sealed.[4]
Storage )

Product is stable for = 2 years under these

conditions.[6]

May cause skin and eye irritation.[1] May cause
Hazard Statements T ]
irritation of the upper respiratory tract.[1]

Personal Protective Equipment (PPE) and Handling

Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling (Z)-
Oleyloxyethyl phosphorylcholine.
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Equipment

Specification

Eye Protection

Chemical safety goggles are required.[1]

Hand Protection

Use compatible chemical-resistant gloves (e.g.,
nitrile, PVC).[4] Double gloving should be
considered.[4] Change gloves frequently,
especially if contaminated, punctured, or torn.[4]
Always wash hands with soap and water after

removing gloves.[4]

Respiratory Protection

Generally not required in well-ventilated areas
or when using a fume hood.[7] For nuisance
levels of dust, a type N95 (US) or type P1 (EN

143) dust mask is recommended.[1]

Body Protection

Wear appropriate protective clothing to prevent
skin contact.[4] Work clothes should be

laundered separately.[4]

General Handling Precautions:

» Avoid all personal contact, including inhalation of dust, fumes, or vapors.[4]

e Use in a well-ventilated area, preferably with local exhaust ventilation.[4]

e Do not eat, drink, or smoke when handling the product.[4][8]

o Keep away from heat, sparks, open flames, and other ignition sources.[4][8]

» Avoid contact with strong oxidizing agents.[1]

o Ensure a safety shower and eye bath are readily accessible.[1]

Experimental Workflow: Handling and Preparation
of (Z)-Oleyloxyethyl phosphorylcholine
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BENCHE

The following diagram outlines the standard procedure for handling and preparing (Z)-
Oleyloxyethyl phosphorylcholine for experimental use.
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Caption: Standard laboratory workflow for safe handling and preparation.
Spill and Disposal Procedures
Immediate and appropriate action is critical in the event of a spill.

Spill Response:

Evacuate and Ventilate: Clear the area of all personnel and increase ventilation.[4]
o Control Ignition Sources: Remove all sources of ignition.[4]

o Containment: Wear appropriate PPE. Contain the spill using inert materials like sand, earth,
or vermiculite.[4]

o Collection: Collect the absorbed material into a labeled container for disposal.[4]

» Decontamination: Wash the spill area thoroughly and prevent runoff from entering drains.[4]
If drains are contaminated, notify emergency services.[4]

Disposal Plan:

All waste must be handled in accordance with local, state, and federal regulations.[4]

Dispose of contaminated material at an approved waste disposal plant.[9]

Do not allow the product or its wash water to enter drains or sewer systems.[4][8]

Consult with your institution's environmental health and safety department for specific
disposal guidelines.

Mechanism of Action: sPLA2 Inhibition

(Z2)-Oleyloxyethyl phosphorylcholine acts as an inhibitor of secreted Phospholipase A2
(sPLA2). This enzyme is involved in the biosynthesis of proinflammatory lipid mediators.[1][2]
By inhibiting SPLAZ2, it can be utilized in studies related to inflammatory diseases.[1][2]
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Caption: Inhibition of the sPLA2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-z-oleyloxyethyl-phosphorylcholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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